Cas no 855949-35-8 (Ethyl 5-methoxy-2-methylbenzoate)

Ethyl 5-methoxy-2-methylbenzoate is a benzoate ester derivative characterized by its methoxy and methyl substituents at the 5- and 2-positions, respectively. This compound is commonly utilized as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Its structure offers versatility in further functionalization due to the reactive ester group and the electron-donating methoxy substituent, which can influence regioselectivity in electrophilic aromatic substitution reactions. The ethyl ester moiety enhances solubility in organic solvents, facilitating purification and handling. This compound is valued for its stability and consistent performance in synthetic applications, making it a reliable building block in fine chemical manufacturing.

Ethyl 5-methoxy-2-methylbenzoate structure

855949-35-8 structure

Product Name:Ethyl 5-methoxy-2-methylbenzoate

CAS No:855949-35-8

MF:C₁₁H₁₄O₃

MW:194.227063655853

MDL:MFCD11226201

CID:1846181

Update Time:2025-05-28

Ethyl 5-methoxy-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

- ethyl 5-methoxy-2-methyl-benzoate
- ethyl 4-methoxy-2-toluate
- 5-Methoxy-2-methylbenzoesaeure
- 5-Methoxy-2-methyl-benzoesaeure
- 3-methoxy-6-methylbenzoic acid
- ethyl 5-methoxy-2-methylbenzoate
- 5-methoxy-2-methyl-benzoic acid ethyl ester
- NSC97602
- 6-methyl-3-methoxybenzoic acid
- AC1Q5TSG
- KSC495G7B
- 5-methoxy-2-methyl-benzoic acid
- AC1L697O
- CTK3J5370
- 5-Methoxy-2-methyl-benzoesaeure-aethylester
- 5-methoxy-o-toluic acid
- BENZOIC ACID, 5-METHOXY-2-METHYL-, ETHYL ESTER
- AE-562
- ethyl 4-methoxy-o-toluate
- HOAVCIXZWWYJKJ-UHFFFAOYSA-N
- AK551062
- Ethyl 5-methoxy-2-methylbenzoate (ACI)
- m-Anisic acid, 6-methyl-, ethyl ester (5CI)
- Ethyl 5-methoxy-2-methylbenzoate
- MDL： MFCD11226201
- Inchi： 1S/C11H14O3/c1-4-14-11(12)10-7-9(13-3)6-5-8(10)2/h5-7H,4H2,1-3H3
- InChI Key： HOAVCIXZWWYJKJ-UHFFFAOYSA-N
- SMILES： O=C(C1C(C)=CC=C(OC)C=1)OCC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 191
Topological Polar Surface Area: 35.5

Ethyl 5-methoxy-2-methylbenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XT746-200mg	Ethyl 5-methoxy-2-methylbenzoate	855949-35-8	97%	200mg	363.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XT746-50mg	Ethyl 5-methoxy-2-methylbenzoate	855949-35-8	97%	50mg	145.0CNY	2021-07-12
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	E894843-100mg	Ethyl 5-methoxy-2-methylbenzoate	855949-35-8	97%	100mg	￥214.20	2022-01-11
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	E894843-250mg	Ethyl 5-methoxy-2-methylbenzoate	855949-35-8	97%	250mg	￥428.40	2022-01-11
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XT746-250mg	Ethyl 5-methoxy-2-methylbenzoate	855949-35-8	97%	250mg	549CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XT746-100mg	Ethyl 5-methoxy-2-methylbenzoate	855949-35-8	97%	100mg	265CNY	2021-05-08
Alichem	A019096604-1g	Ethyl 5-methoxy-2-methylbenzoate	855949-35-8	97%	1g	$252.50	2023-08-31
eNovation Chemicals LLC	D760122-25g	BENZOIC ACID, 5-METHOXY-2-METHYL-, ETHYL ESTER	855949-35-8	97%	25g	$115	2024-06-06
eNovation Chemicals LLC	D760122-100g	BENZOIC ACID, 5-METHOXY-2-METHYL-, ETHYL ESTER	855949-35-8	97%	100g	$220	2024-06-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1222484-250mg	Ethyl 5-methoxy-2-methylbenzoate	855949-35-8	97%	250mg	￥648.00	2024-07-28

Ethyl 5-methoxy-2-methylbenzoate Production Method

Production Method 1

7335-32-2

855949-35-8

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Water ; 15 min, cooled
1.2 Reagents: Sodium nitrite Solvents: Water ; cooled; 1 h, 0 °C; 5 h, 0 °C → 60 °C
2.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; overnight, rt

Reference

Improvement of synthesis of 2-methyl-5-methoxy benzoic acid ethyl ester

Liu, Na; et al, Yaoxue Shijian Zazhi, 2013, 31(5), 377-379

Production Method 2

1975-52-6

855949-35-8

Reaction Conditions

1.1 Reagents: Thionyl chloride ; 0 °C; 1 h, 0 °C → rt; 3 h, reflux
2.1 Reagents: Acetic acid , Iron Solvents: Ethanol , Water ; 1 h, rt
3.1 Reagents: Sulfuric acid Solvents: Water ; 15 min, cooled
3.2 Reagents: Sodium nitrite Solvents: Water ; cooled; 1 h, 0 °C; 5 h, 0 °C → 60 °C
4.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; overnight, rt

Reference

Improvement of synthesis of 2-methyl-5-methoxy benzoic acid ethyl ester

Liu, Na; et al, Yaoxue Shijian Zazhi, 2013, 31(5), 377-379

Production Method 3

34265-55-9

855949-35-8

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; overnight, rt

Reference

Improvement of synthesis of 2-methyl-5-methoxy benzoic acid ethyl ester

Liu, Na; et al, Yaoxue Shijian Zazhi, 2013, 31(5), 377-379

Production Method 4

124358-24-3

855949-35-8

Reaction Conditions

1.1 Reagents: Acetic acid , Iron Solvents: Ethanol , Water ; 1 h, rt
2.1 Reagents: Sulfuric acid Solvents: Water ; 15 min, cooled
2.2 Reagents: Sodium nitrite Solvents: Water ; cooled; 1 h, 0 °C; 5 h, 0 °C → 60 °C
3.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; overnight, rt

Reference

Improvement of synthesis of 2-methyl-5-methoxy benzoic acid ethyl ester

Liu, Na; et al, Yaoxue Shijian Zazhi, 2013, 31(5), 377-379